Cas no 211323-05-6 (3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-)
211323-05-6 structure
Product Name:3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-
CAS No:211323-05-6
MF:C11H18O2
MW:182.259423732758
CID:270224
PubChem ID:71587638
Update Time:2025-04-19
3,6-Nonadien-1-ol,1-acetate, (3E,6Z)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Nonadien-1-ol,1-acetate, (3E,6Z)-
- (E,Z)-3,6-NONADIEN-1-YL ACETATE
- 3,6-NONADIEN-1-YL ACETATE
- 3E,6Z-Nonadien-1-ol,acetate
- FEMA 3953
- 3,6-Nonadien-1-ol, acetate, (3E,6Z)-
- [(3E, 6Z)-nona-3, 6-dienyl] acetate
- 3,6-Nonadien-1-ol, 1-acetate, (3E,6Z)-
- 3,6-NONADIENYL ACETATE, TRANS,CIS-
- FEMA NO. 3953
- (3E,6Z)-3,6-nonadienyl acetate
- 3,6-NONADIENYL ACETATE, (3E,6Z)-
- 3UJ78630Z3
- SCHEMBL18339442
- DTXSID501014829
- [(3E,6Z)-nona-3,6-dienyl] acetate
- (E,Z)-3,6-NONADIEN-1-YLACETATE
- 3,6-Nonadien-1-ol acetate, (3E,6Z)-
- Q27258044
- UNII-3UJ78630Z3
- 211323-05-6
- (E,Z)-3,6-NONADIEN-1-OL ACETATE [FHFI]
- (3E,6Z)-Nonadien-1-yl acetate
- 3E,6Z-Nonadien-1-ol, acetate
- CHEBI:195880
-
- Inchi: 1S/C11H18O2/c1-3-4-5-6-7-8-9-10-13-11(2)12/h4-5,7-8H,3,6,9-10H2,1-2H3/b5-4-,8-7+
- InChI Key: CMNKZQXSZSHGNF-KXKKYDSASA-N
- SMILES: O(C(C)=O)CC/C=C/C/C=C\CC
Computed Properties
- Exact Mass: 182.13100
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.907
- Boiling Point: 247.5°Cat760mmHg
- Flash Point: 93.6°C
- Refractive Index: 1.459
- PSA: 26.30000
- LogP: 2.85210
- FEMA: 3953 | (E,Z)-3,6-NONADIEN-1-OL ACETATE
3,6-Nonadien-1-ol,1-acetate, (3E,6Z)- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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